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Abstract

Tetrabutylammonium dichlorobromide (TBADCB) is a quaternary ammonium salt with the
chemical formula C1eH36BrCI2N.[1] It is recognized as a versatile and efficient reagent in
organic synthesis, particularly in halogenation reactions. This technical guide provides a
comprehensive overview of its chemical and physical properties, a detailed experimental
protocol for its application in the geminal bromochlorination of a-diazo carbonyl compounds,
and its safety and handling information. The guide is intended to serve as a valuable resource
for researchers and professionals in the fields of organic chemistry, medicinal chemistry, and
drug development.

Chemical and Physical Properties

Tetrabutylammonium dichlorobromide is a light yellow to yellow-green crystalline powder. It
is characterized by its utility as a source of electrophilic bromine and chlorine. The presence of
the bulky tetrabutylammonium cation renders the compound soluble in a variety of organic
solvents, facilitating its use in homogeneous reaction media.

Table 1: Physical and Chemical Properties of Tetrabutylammonium Dichlorobromide
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Property Value Reference

CAS Number 13053-75-3 [1]

Molecular Formula C16H36BrCI2N [1]

Molecular Weight 393.28 g/mol [1]
Light yellow to yellow-green

Appearance
powder/crystal

Purity >97.0% (typical)
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Spectroscopic Data

Detailed spectroscopic data for Tetrabutylammonium Dichlorobromide is not readily

available in the public domain. However, the spectral characteristics are dominated by the

tetrabutylammonium cation. The following tables provide representative spectroscopic data for

the tetrabutylammonium cation, which is the major component of the target molecule.

Table 2: Representative *H NMR Spectral Data for the Tetrabutylammonium Cation

Assignment Chemical Shift (6) ppm Multiplicity
N-CH2-(CHz)2-CH3 ~33 Triplet
N-CHz-CHz-CH2-CHs ~1.6 Sextet
N-(CHz)2-CH2-CHs3 ~14 Sextet
N-(CH2)3-CHs ~0.9 Triplet
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Note: Chemical shifts are approximate and can vary depending on the solvent and the anionic
counterpart.

Table 3: Representative 13C NMR Spectral Data for the Tetrabutylammonium Cation

Assignment Chemical Shift (8) ppm
CHs ~13
CH2-CH2-CHs ~19
N-CH2-CH: ~23
N-CH: ~ 58

Note: Chemical shifts are approximate and can vary depending on the solvent and the anionic
counterpart.

Table 4: Representative IR Spectral Data for the Tetrabutylammonium Cation

Wavenumber (cm~?) Assignment

~ 2960 C-H stretch (asymmetric)
~ 2870 C-H stretch (symmetric)
~ 1480 C-H bend (scissoring)

~ 1380 C-H bend (umbrella)

Note: The spectrum of the full compound will also exhibit features corresponding to the
dichlorobromide anion.

Synthesis

A specific, detailed, and verified experimental protocol for the synthesis of
Tetrabutylammonium Dichlorobromide is not widely published. However, a general and
plausible method involves the reaction of tetrabutylammonium bromide with chlorine gas. A
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related procedure for the synthesis of tetrabutylammonium trichloride involves bubbling chlorine
gas through a solution of tetrabutylammonium chloride in dichloromethane.

General Synthetic Protocol (Hypothetical):

o Preparation of Tetrabutylammonium Bromide (TBAB): Tetrabutylammonium bromide can be
synthesized by the alkylation of tributylamine with 1-bromobutane. The reaction is typically
carried out in a suitable solvent such as acetonitrile under reflux.

e Formation of Tetrabutylammonium Dichlorobromide: A solution of tetrabutylammonium
bromide in a chlorinated solvent (e.g., dichloromethane) is prepared in a reaction vessel
equipped with a gas inlet and outlet. Chlorine gas is then carefully bubbled through the
solution. The reaction progress can be monitored by observing the color change of the
solution. The product can be isolated by removal of the solvent under reduced pressure.

Caution: This is a generalized procedure and requires optimization and validation in a
laboratory setting. Chlorine gas is highly toxic and corrosive and should be handled with
extreme care in a well-ventilated fume hood.

Experimental Protocols: Geminal Bromochlorination
of a-Diazo Carbonyl Compounds

Tetrabutylammonium dichlorobromide has been demonstrated as an effective reagent for
the geminal bromochlorination of a-diazo carbonyl compounds. The following protocol is
adapted from the work of Shariff, N., et al.

Materials:

a-Diazo carbonyl compound

Tetrabutylammonium dichlorobromide (TBADCB)

Rhodium(ll) acetate dimer [Rh2(OAc)4] (catalyst)

Dichloromethane (DCM), anhydrous

Nitrogen or Argon gas
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Standard laboratory glassware for inert atmosphere reactions
Magnetic stirrer and heating plate
Rotary evaporator

Silica gel for column chromatography

Procedure:

To a stirred solution of the a-diazo carbonyl compound (1.0 mmol) in anhydrous
dichloromethane (5 mL) under an inert atmosphere (nitrogen or argon), is added Rhodium(II)
acetate dimer (0.025 mmol, 2.5 mol%).

Tetrabutylammonium dichlorobromide (1.2 mmol) is then added to the reaction mixture in
one portion.

The reaction mixture is stirred at room temperature and the progress of the reaction is
monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, the solvent is removed under reduced pressure using a
rotary evaporator.

The crude product is purified by column chromatography on silica gel using a suitable eluent
system (e.g., a mixture of hexane and ethyl acetate) to afford the desired geminal
bromochloro carbonyl compound.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the geminal bromochlorination of an

a-diazo carbonyl compound using Tetrabutylammonium Dichlorobromide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

eaction

a-Diazo Carbonyl Compound
in Anhydrous DCM

eeeeeeeeeeeeee

Add Rhz(OAC)s Add TBADCB

Stir at Room Temperature

Click to download full resolution via product page

Experimental workflow for geminal bromochlorination.

Proposed Reaction Mechanism

The rhodium-catalyzed reaction of an a-diazo carbonyl compound with tetrabutylammonium
dichlorobromide is proposed to proceed through the formation of a rhodium carbene
intermediate. This reactive intermediate then undergoes halogenation.

Proposed mechanism for geminal bromochlorination.

Safety and Handling

Tetrabutylammonium dichlorobromide is classified as a skin and eye irritant.[1] Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn when handling this compound. All manipulations should be carried out in a well-
ventilated chemical fume hood. In case of contact with skin or eyes, flush immediately with
copious amounts of water and seek medical attention. For detailed safety information, refer to
the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tetrabutylammonium dichlorobromide is a valuable reagent for the introduction of both
bromine and chlorine atoms in a single step, offering a convenient route to geminal
dihalocarbonyl compounds. Its solubility in organic solvents and its reactivity under mild
conditions make it an attractive tool for synthetic chemists. This guide provides essential
information for its safe and effective use in a research and development setting. Further
exploration of its reactivity profile is likely to uncover new and valuable applications in organic
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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